N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]-3-fluorobenzamide

• Molecular Formula: C20H21ClFN3O2
• Molecular Weight: 389.8 g/mol
• IUPAC Name: N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]-3-fluorobenzamide
• InChI: InChI=1S/C20H21ClFN3O2/c1-2-19(26)25-10-8-24(9-11-25)18-7-6-16(13-17(18)21)23-20(27)14-4-3-5-15(22)12-14/h3-7,12-13H,2,8-11H2,1H3,(H,23,27)
• InChI Key: BPRYDJWHGHQJCG-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC(=CC=C3)F)Cl

Description

N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]-3-fluorobenzamide, also known as BAY 57-1293, is a chemical compound that belongs to the class of benzamide derivatives. It has been widely used in scientific research for its potential therapeutic benefits in various diseases.

Mechanism of Action

The mechanism of action of N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]-3-fluorobenzamide involves the inhibition of the enzyme poly(ADP-ribose) polymerase (PARP). PARP is an important enzyme involved in DNA repair, and its inhibition leads to the accumulation of DNA damage and subsequently cell death. This mechanism of action has been found to be particularly effective in cancer cells, which have a higher rate of DNA damage and repair.
Biochemical and Physiological Effects
N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]-3-fluorobenzamide has several biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells, leading to their eventual death. It also has anti-inflammatory effects, which may be beneficial in treating various inflammatory diseases. Additionally, it has been found to have neuroprotective effects, which may be beneficial in treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]-3-fluorobenzamide in lab experiments is its specificity for PARP inhibition. This allows for more targeted and specific effects on cancer cells and other diseases. However, one of the limitations of using this compound is its potential toxicity, particularly in high doses. Careful dosage and administration is required to minimize potential toxic effects.

Future Directions

There are several future directions for the use of N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]-3-fluorobenzamide in scientific research. One potential direction is the development of more specific and targeted PARP inhibitors for the treatment of cancer and other diseases. Additionally, further research is needed to investigate the potential therapeutic benefits of this compound in treating neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Finally, more research is needed to investigate the potential toxic effects of this compound in order to ensure its safe and effective use in clinical settings.

Synthesis Methods

The synthesis of N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]-3-fluorobenzamide involves the reaction of 3-fluoro-4-nitrobenzoic acid with thionyl chloride to yield 3-fluoro-4-chlorobenzoic acid. The resulting acid is then reacted with N-(4-(propanoylpiperazin-1-yl)phenyl)-3-chloro-4-nitrobenzamide in the presence of a base to yield the final product.

Scientific Research Applications

N-[3-chloro-4-(4-propanoylpiperazin-1-yl)phenyl]-3-fluorobenzamide has been extensively used in scientific research for its potential therapeutic benefits in various diseases. It has been found to have inhibitory effects on the growth of cancer cells, particularly in breast cancer and lung cancer. It also has potential therapeutic benefits in treating neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.